Cas no 825612-47-3 (L-Isoleucine, L-cysteinylglycylglycyl-L-alanyl-L-arginyl-)

L-Isoleucine, L-cysteinylglycylglycyl-L-alanyl-L-arginyl- structure
825612-47-3 structure
Product Name:L-Isoleucine, L-cysteinylglycylglycyl-L-alanyl-L-arginyl-
CAS No:825612-47-3
MF:C22H41N9O7S
MW:575.682042837143
CID:689112
PubChem ID:71418217
Update Time:2025-04-19

L-Isoleucine, L-cysteinylglycylglycyl-L-alanyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

    • L-Isoleucine, L-cysteinylglycylglycyl-L-alanyl-L-arginyl-
    • (2S,3S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]acetyl]amino]acetyl]amino]propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylpentanoic acid
    • 825612-47-3
    • DTXSID20837537
    • L-Cysteinylglycylglycyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-L-isoleucine
    • Inchi: 1S/C22H41N9O7S/c1-4-11(2)17(21(37)38)31-20(36)14(6-5-7-26-22(24)25)30-18(34)12(3)29-16(33)9-27-15(32)8-28-19(35)13(23)10-39/h11-14,17,39H,4-10,23H2,1-3H3,(H,27,32)(H,28,35)(H,29,33)(H,30,34)(H,31,36)(H,37,38)(H4,24,25,26)/t11-,12-,13-,14-,17-/m0/s1
    • InChI Key: FACYNOSYZWZBLR-DEEHTKSCSA-N
    • SMILES: SC[C@@H](C(NCC(NCC(N[C@@H](C)C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)CCC/N=C(\N)/N)=O)=O)=O)=O)N

Computed Properties

  • Exact Mass: 575.28496585g/mol
  • Monoisotopic Mass: 575.28496585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 18
  • Complexity: 899
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5
  • Topological Polar Surface Area: 274Ų

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